Cas no 1021020-81-4 (N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide
• CAS No: 1021020-81-4
• MF: C₁₃H₁₂ClNO₄S₂
• MW: 345.82168006897
• CID: 5445812
• Update Time: 2025-06-08

N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-thiophen-2-ylsulfonylacetamide
• N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide

• Inchi： 1S/C13H12ClNO4S2/c1-19-11-5-4-9(14)7-10(11)15-12(16)8-21(17,18)13-3-2-6-20-13/h2-7H,8H2,1H3,(H,15,16)
• InChI Key： XJBBJQZQKCOVEG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CS(C1SC=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide

N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1021020-81-4): A Comprehensive Overview

N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1021020-81-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CMTSA for brevity, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide.

Chemical Structure and Properties

N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide is a complex organic molecule with a molecular formula of C₁₄H₁₃ClNO₄S. The compound features a thiophene ring, a chlorinated benzene ring, and an acetamide functional group. These structural elements contribute to its distinct chemical properties, such as solubility, stability, and reactivity. The presence of the methoxy group on the benzene ring enhances its lipophilicity, which is crucial for its biological activity.

The physical properties of N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide include a melting point of approximately 165°C and a molecular weight of 336.77 g/mol. It is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide typically involves multi-step reactions that are carefully optimized to achieve high yields and purity. One common approach is the reaction of 5-chloro-2-methoxyaniline with 2-thiophenesulfonyl chloride in the presence of a base such as triethylamine. This reaction forms an intermediate amide, which is then acetylated using acetic anhydride to yield the final product.

Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of the process. For instance, green chemistry principles have been applied to reduce the use of hazardous solvents and reagents. Additionally, catalytic methods have been explored to enhance reaction rates and selectivity.

Biological Activities

N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide has shown promising biological activities in various preclinical studies. One of its primary applications is as an inhibitor of specific enzymes involved in inflammatory pathways. Research has demonstrated that CMTSA can effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide has also been investigated for its potential as an antitumor agent. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that CMTSA may have therapeutic potential in the treatment of certain types of cancer.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide has been evaluated in several preclinical models, but clinical trials are still in their early stages. Initial results from Phase I trials have shown promising safety profiles and pharmacokinetic properties. However, further research is needed to fully understand its efficacy and safety in human subjects.

Ongoing studies are exploring the use of CMTSA in combination with other therapeutic agents to enhance treatment outcomes. For example, combining CMTSA with traditional chemotherapy drugs has shown synergistic effects in preclinical models of breast cancer.

Current Research Trends

The field of medicinal chemistry is continuously evolving, and recent research has shed light on new applications for N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide. One area of interest is its potential as a neuroprotective agent. Studies have indicated that CMTSA can protect neurons from oxidative stress and neuroinflammation, making it a candidate for treating neurodegenerative diseases such as Alzheimer's disease.

Another emerging trend is the use of computational methods to predict the binding affinity and selectivity of CMTSA for specific protein targets. Molecular docking simulations have provided valuable insights into the interactions between CMTSA and its target proteins, guiding the design of more potent analogs.

Conclusion

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-(thiophene-2-sulfonyl)acetamide (CAS No. 1021020-81-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including anti-inflammatory and antitumor effects. Ongoing research continues to uncover new applications and optimize its therapeutic potential. As our understanding of this compound deepens, it holds promise for advancing treatments in various medical fields.